N-methoxy-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
Overview
Description
N-methoxy-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cancer Research and Kinase Inhibition : N-methoxy-N-methyl-2-oxo-1,2-dihydropyridine derivatives have been identified as potent and selective inhibitors of the Met kinase superfamily, which plays a crucial role in cancer development and progression. These compounds show promise in tumor stasis and have advanced into clinical trials (Schroeder et al., 2009).
Anti-Inflammatory Potential : Compounds structurally related to N-methoxy-N-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide have been explored as potential anti-inflammatory agents (Moloney, 2001).
Synthesis of Heterocyclic Compounds : These compounds are key in synthesizing isothiazolopyridines, pyridothiazines, and pyridothiazepines, which possess valuable biological activities. Microwave-assisted synthesis methods have been developed to improve yields and reduce reaction times (Youssef et al., 2012).
Weinreb Amides Synthesis : N-methoxy-N-methylamides, also known as Weinreb amides, are synthesized from N-methoxy-N-methyl-2-oxo-1,2-dihydropyridine derivatives. These amides are crucial in organic chemistry for producing various ketones through stable metal-chelated intermediates without side products (Lee, 2007).
Analgesic Agents : Derivatives of this compound have been synthesized and explored as potential analgesic agents, showcasing the versatility of this compound in medicinal applications (Abu‐Hashem et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets
Mode of Action
The compound likely interacts with its targets in a manner similar to related compounds . More detailed studies are required to elucidate the exact mode of action.
Biochemical Pathways
Similar compounds have been found to influence various biochemical pathways
Pharmacokinetics
As with any compound, these properties would be crucial in determining the compound’s effectiveness .
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular level . More detailed studies are required to elucidate the exact effects of this compound.
Action Environment
Environmental factors can often play a significant role in the effectiveness of a compound .
Properties
IUPAC Name |
N-methoxy-N-methyl-2-oxo-1H-pyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-10(13-2)8(12)6-4-3-5-9-7(6)11/h3-5H,1-2H3,(H,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWPGJOHZRNCZJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=CC=CNC1=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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